Solanidines and their derivatives are a class of secondary metabolites commonly found in members of the Solanaceae family, including tomatoes, potatoes, and tobacco. These compounds possess diverse biological activities, making them valuable for research purposes and potential pharmaceutical applications. Structurally, solanidines are characterized by their unique cyclic scaffolds, which can undergo various modifications to form derivatives with distinct properties. For instance, certain derivatives exhibit enhanced bioavailability or improved pharmacological profiles, rendering them suitable for targeted therapeutic interventions. In recent years, extensive studies have focused on the biosynthesis, structural variations, and biological activities of solanidines and their derivatives. These investigations aim to elucidate the mechanisms underlying their effects on various cellular processes, including but not limited to anti-inflammatory, antimicrobial, and neuroprotective properties. Additionally, solanidine derivatives are being explored as potential candidates for developing new drugs against parasitic infections and cancer. Due to their complexity and significance in both natural products chemistry and medicinal research, solanidines and their derivatives continue to attract considerable attention from scientists worldwide. Their study not only deepens our understanding of the chemical diversity within the Solanaceae family but also opens up promising avenues for the development of innovative therapeutic agents.